(3-Benzyl-1H-indol-1-yl)acetaldehyde
Description
(3-Benzyl-1H-indol-1-yl)acetaldehyde is a substituted indole derivative characterized by a benzyl group at the 3-position of the indole ring and an acetaldehyde moiety at the 1-position. Indole derivatives are widely studied due to their diverse biological activities, including antioxidant, anti-inflammatory, and enzyme-inhibitory properties .
Properties
CAS No. |
143833-01-6 |
|---|---|
Molecular Formula |
C17H15NO |
Molecular Weight |
249.31 g/mol |
IUPAC Name |
2-(3-benzylindol-1-yl)acetaldehyde |
InChI |
InChI=1S/C17H15NO/c19-11-10-18-13-15(12-14-6-2-1-3-7-14)16-8-4-5-9-17(16)18/h1-9,11,13H,10,12H2 |
InChI Key |
ZQEFVJUTYAHCDY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CN(C3=CC=CC=C32)CC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
2-(1H-Indol-3-yl)acetaldehyde
- Structure : Lacks the benzyl group at the 3-position; features an unsubstituted indole ring with an acetaldehyde chain.
- Molecular Weight : ~159.18 g/mol (estimated).
- Applications : Serves as a precursor for synthesizing indole alkaloids and bioactive molecules .
- Key Difference : Absence of the benzyl group reduces steric hindrance and lipophilicity compared to (3-Benzyl-1H-indol-1-yl)acetaldehyde.
2-(6-Methyl-1H-indol-3-yl)acetic Acid (CAS 52531-20-1)
- Structure : Contains a methyl group at the 6-position and an acetic acid moiety instead of acetaldehyde.
- Molecular Weight : 189.21 g/mol .
- Applications : Used in pharmaceutical research; its carboxyl group enables salt formation or conjugation.
- Key Difference : The carboxylic acid group enhances water solubility but reduces reactivity compared to the aldehyde group in the target compound.
(R)-3-(1-Benzyl-1H-indol-3-yl)-butanal
- Structure : Features a benzyl group at the 1-position (vs. 3-position in the target compound) and a butanal chain.
- Synthesis: Prepared via enantioselective organocatalysis using crotonaldehyde and phase-transfer conditions .
- Key Difference : The longer aliphatic chain (butanal vs. acetaldehyde) may influence binding affinity in biological systems.
Physicochemical Properties
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
